5-(3-chlorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,3-diene-2,4-diamine hydrochloride

• IUPAC Name: 5-(3-chlorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,3-diene-2,4-diamine;hydrochloride
• InChI: InChI=1S/C14H18ClN5.ClH/c15-10-5-4-6-11(9-10)20-13(17)18-12(16)19-14(20)7-2-1-3-8-14;/h4-6,9H,1-3,7-8H2,(H4,16,17,18,19);1H
• InChI Key: AWODROYVAXRONC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)N=C(N=C(N2C3=CC(=CC=C3)Cl)N)N.Cl
• Molecular Formula: C14H19Cl2N5
• Molecular Weight: 328.2 g/mol

Description

The compound "5-(3-chlorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,3-diene-2,4-diamine hydrochloride" is a complex organic molecule, belonging to the class of spiro compounds. Spiro compounds are characterized by their unique structures where two or more rings are connected through a single atom.

Synthesis Analysis

Synthesis of spiro compounds like 5-(3-chlorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,3-diene-2,4-diamine hydrochloride often involves complex organic reactions. Specific synthesis methods for this compound are not detailed in the available literature. However, general methods for synthesizing spiro compounds typically include reactions like bromination, cyanoethylation, and alkylation, as demonstrated in similar compounds (Kuroyan et al., 1986).

Molecular Structure Analysis

The molecular structure of spiro compounds can be elucidated using techniques like X-ray crystallography and NMR spectroscopy. For example, structures of similar spiro compounds have been determined by X-ray crystallography, revealing details about their conformations and intermolecular interactions (Brimble et al., 1997).

Chemical Reactions and Properties

Spiro compounds exhibit various chemical reactions, often characterized by their ability to participate in complex organic transformations. The detailed chemical reactions and properties specific to 5-(3-chlorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,3-diene-2,4-diamine hydrochloride are not explicitly mentioned in the literature.

Physical Properties Analysis

Physical properties like melting point, boiling point, solubility, and crystalline structure are essential for understanding the compound's behavior in different environments. For similar spiro compounds, properties such as crystalline structure have been studied through X-ray diffraction (Sun et al., 2010).

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and functional group behavior, are central to understanding how a compound interacts in chemical processes. While specific details for 5-(3-chlorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,3-diene-2,4-diamine hydrochloride are not provided, studies on similar compounds offer insights into the chemical behavior of spiro compounds (Brimble et al., 1997).